3-(4-(cyclopropylsulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine

• IUPAC Name: 3-(4-cyclopropylsulfonylpiperazin-1-yl)-6-(2-methylimidazol-1-yl)pyridazine
• InChI: InChI=1S/C15H20N6O2S/c1-12-16-6-7-21(12)15-5-4-14(17-18-15)19-8-10-20(11-9-19)24(22,23)13-2-3-13/h4-7,13H,2-3,8-11H2,1H3
• InChI Key: MFANFFDYVKJNJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=NN=C(C=C2)N3CCN(CC3)S(=O)(=O)C4CC4
• Molecular Formula: C15H20N6O2S
• Molecular Weight: 348.4 g/mol

Description

3-(4-(cyclopropylsulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine is a useful research compound. Its molecular formula is C15H20N6O2S and its molecular weight is 348.43. The purity is usually 95%.
BenchChem offers high-quality 3-(4-(cyclopropylsulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-(cyclopropylsulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Compounds containing piperazine and imidazo[1,2-b]pyridazine moieties have shown potential in antimicrobial applications. A study synthesized sulfonamide and amide derivatives with these components and evaluated their antimicrobial activity against various bacteria and fungi, as well as antimalarial activity (Bhatt, Kant, & Singh, 2016).

Anti-Diabetic Drug Development

Triazolo-pyridazine-6-yl-substituted piperazines, including similar structures, have been synthesized and evaluated for their potential as anti-diabetic medications. These compounds were tested for Dipeptidyl peptidase-4 (DPP-4) inhibition, showcasing their promise in the treatment of diabetes (Bindu, Vijayalakshmi, & Manikandan, 2019).

Antiproliferative Effects on Cancer Cells

Derivatives of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one, which share structural similarities, have been shown to exhibit antiproliferative effects on various human cancer cell lines. This demonstrates the potential of these compounds in cancer treatment research (Mallesha et al., 2012).

Anti-Asthmatic and Antihistaminic Activity

Imidazo[1,2-b]pyridazine derivatives have been studied for their potential in treating asthma and inhibiting histamine responses. Compounds with certain structural modifications have shown promising results in animal models, indicating their potential therapeutic applications in respiratory conditions (Kuwahara et al., 1996).

Antitubercular Activity

2-Butyl-4-chloroimidazole based substituted piperazine-thiosemicarbazone hybrids have demonstrated potent antitubercular activities. This suggests the effectiveness of such compounds in combating tuberculosis (Jallapally et al., 2014).